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Compound of Interest

Compound Name: Phosmet oxon

Cat. No.: B1677708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phosmet oxon is the primary toxic metabolite of the organophosphate insecticide phosmet. Its

presence in food commodities and environmental samples is a key indicator of phosmet use

and potential exposure. Accurate and reliable quantification of phosmet oxon is therefore

critical for food safety, environmental monitoring, and toxicological research. High-purity

phosmet oxon as an analytical reference standard is an indispensable tool for achieving

accurate and reproducible results in these applications.

This document provides detailed application notes and protocols for the use of high-purity

phosmet oxon as an analytical reference standard. It includes information on the material's

properties, stability, and detailed methodologies for its analysis by Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-

MS).

Product Specifications and Properties
High-purity phosmet oxon is available from several commercial suppliers as a certified

reference material (CRM). These standards are typically characterized by a high degree of

chemical purity, ensuring their suitability for use in sensitive analytical techniques.
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Table 1: Physicochemical Properties of Phosmet Oxon

Property Value Reference

Chemical Name

2-

(dimethoxyphosphorylsulfanyl

methyl)isoindole-1,3-dione

--INVALID-LINK--

CAS Number 3735-33-9 --INVALID-LINK--

Molecular Formula C₁₁H₁₂NO₅PS --INVALID-LINK--

Molecular Weight 301.26 g/mol --INVALID-LINK--

Appearance
Off-white to pink solid (for the

parent compound phosmet)
--INVALID-LINK--

Purity ≥ 95% [1]

Table 2: Solubility of Phosmet (as an indicator for Phosmet Oxon)

Solvent Solubility (g/L) at 25 °C Reference

Acetone 650 [2]

Methanol 50 [2]

Ethyl Acetate 57 - 67 [3]

Acetonitrile Very Soluble [4]

Note: Specific solubility data for phosmet oxon is limited; the data for the parent compound,

phosmet, is provided as an estimate of its solubility in common organic solvents.

Stability and Storage
Proper storage and handling of the phosmet oxon analytical standard are crucial to maintain

its integrity and ensure the accuracy of analytical results.

Storage:
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Store the neat material at -20°C in a tightly sealed container, protected from light and

moisture.

Stock solutions should be stored at -20°C or below.

Stability: Phosmet oxon, like its parent compound phosmet, is susceptible to hydrolysis,

particularly under neutral to alkaline conditions. It is also prone to photolytic degradation.

Table 3: Hydrolysis Half-life of Phosmet (as an indicator for Phosmet Oxon)

pH Temperature (°C) Half-life Reference

4.5 20 13 days

5 25 7.5 days

7 20 < 12 hours

7 25 7.8 hours

8.3 20 < 4 hours

9 25 4.5 minutes

Note: The hydrolysis data for the parent compound, phosmet, is provided as a strong indicator

of the stability of phosmet oxon, which is expected to be at least as, or more, susceptible to

hydrolysis.

Experimental Protocols
Preparation of Standard Solutions
1. Stock Standard Solution (e.g., 1000 µg/mL): a. Allow the vial containing the neat phosmet
oxon standard to equilibrate to room temperature before opening to prevent condensation. b.

Accurately weigh a suitable amount of the standard (e.g., 10 mg) into a Class A volumetric flask

(e.g., 10 mL). c. Dissolve the standard in a suitable solvent, such as acetonitrile or methanol,

and bring to volume. d. Sonicate for a few minutes to ensure complete dissolution. e. Store the

stock solution at -20°C in an amber vial.
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2. Intermediate and Working Standard Solutions: a. Prepare intermediate and working standard

solutions by serial dilution of the stock solution with the appropriate solvent. b. For LC-MS/MS

analysis, the final solvent should be compatible with the mobile phase. c. For GC-MS analysis,

the final solvent should be suitable for the injection technique (e.g., ethyl acetate or isooctane).

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)
The QuEChERS method is a widely used sample preparation technique for the analysis of

pesticide residues in food matrices.

Workflow for QuEChERS Sample Preparation

Homogenized Sample (e.g., 10-15 g) Add Acetonitrile
(and internal standard)

Add QuEChERS Salts
(e.g., MgSO4, NaCl, Na-citrate) Shake and Centrifuge Dispersive SPE (d-SPE)

(Add MgSO4, PSA)
Take aliquot of supernatant

Shake and Centrifuge Final Extract for Analysis
Take aliquot of supernatant

Click to download full resolution via product page

QuEChERS Sample Preparation Workflow

Analytical Methodologies
Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid

chromatography system.

Table 4: LC-MS/MS Parameters for Phosmet Oxon Analysis
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Parameter Recommended Conditions

LC Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium formate

Gradient
Start with 5-10% B, ramp up to 95-100% B,

hold, and return to initial conditions

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 1 - 10 µL

Column Temperature 30 - 40 °C

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions See Table 5

Table 5: MRM Transitions for Phosmet Oxon

Precursor Ion (Q1)
m/z

Product Ion (Q3)
m/z

Collision Energy
(eV)

Reference

302.0 160.0 16-24

302.0 133.1 40

302.0 77.0 50-56

Instrumentation: A gas chromatograph coupled to a single quadrupole or triple quadrupole

mass spectrometer.

Table 6: GC-MS Parameters for Phosmet Oxon Analysis
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Parameter Recommended Conditions

GC Column
Mid-polarity column (e.g., 5% phenyl-

methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm)

Carrier Gas Helium at a constant flow of 1.0 - 1.5 mL/min

Injection Mode Splitless or Pulsed Splitless

Injector Temperature 250 - 280 °C

Oven Program
Initial temp 60-80°C, hold for 1-2 min, ramp at

10-25°C/min to 280-300°C, hold for 5-10 min

Transfer Line Temp 280 - 300 °C

Ion Source Temp 230 - 280 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode
Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM)

SIM Ions See Table 7

Table 7: Suggested SIM Ions for Phosmet Oxon

Ion (m/z) Role Reference

160 Quantifier

133 Qualifier

77 Qualifier

Note: The selection of quantifier and qualifier ions should be confirmed by analyzing a standard

of phosmet oxon.

Signaling Pathways and Mechanism of Action
The primary mechanism of toxicity for phosmet oxon is the inhibition of acetylcholinesterase

(AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine. This leads
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to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of

cholinergic receptors and subsequent neurotoxicity.

Acetylcholinesterase Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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